Cas no 376349-30-3 (7-Methoxy-4，5-dihydronaphtho[1，2-d][1，3]thiazol-2-amine hydrobromide)

• Product Name: 7-Methoxy-4，5-dihydronaphtho[1，2-d][1，3]thiazol-2-amine hydrobromide
• CAS No: 376349-30-3
• MF: C₁₂H₁₃BrN₂OS
• MW: 313.213420629501
• CID: 842333
• PubChem ID: 2807473
• Update Time: 2025-06-08

7-Methoxy-4，5-dihydronaphtho[1，2-d][1，3]thiazol-2-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-4,5-dihydrobenzo[e][1,3]benzothiazol-2-amine,hydrobromide
• 7-Methoxy-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-amine hydrobromide
• AC1MD8PI
• AG-F-32373
• CHEMBL2057338
• CTK4H8535
• FM00121
• FT-0644529
• KB-250027
• MolPort-000-144-344
• 7-Methoxy-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-amine--hydrogen bromide (1/1)
• 7-methoxy-4H,5H-naphtho[1,2-d][1,3]thiazol-2-amine hydrobromide
• MS-22033
• DB-049155
• 7-methoxy-4,5-dihydronaphtho(1,2-D)(1,3)thiazol-2-amine hydrobromide
• 7-Methoxy-4,5-dihydronaphtho[1,2-d]thiazol-2-amine hydrobromide
• SCHEMBL2762927
• MFCD00728914
• 376349-30-3
• DTXSID90384548
• 7-methoxy4,5-dihydronaphto[1,2-D][1,3]thiazol-2-amine hydrobromide
• FXXPKXPMSFTVBM-UHFFFAOYSA-N
• 7-methoxy-4,5-dihydrobenzo[e][1,3]benzothiazol-2-amine;hydrobromide
• 7-methoxy-4,5-dihydronaphto[1,2-D][1,3]thiazol-2-amine hydrobromide
• 7-Methoxy-4，5-dihydronaphtho[1，2-d][1，3]thiazol-2-amine hydrobromide

• Inchi： 1S/C12H12N2OS.BrH/c1-15-8-3-4-9-7(6-8)2-5-10-11(9)14-12(13)16-10;/h3-4,6H,2,5H2,1H3,(H2,13,14);1H
• InChI Key： FXXPKXPMSFTVBM-UHFFFAOYSA-N
• SMILES： Br.S1C(N)=NC2=C1CCC1C=C(C=CC=12)OC

Computed Properties

• Exact Mass: 311.99300
• Monoisotopic Mass: 311.99320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 76.38000
• LogP: 4.03880

Additional information on 7-Methoxy-4，5-dihydronaphtho[1，2-d][1，3]thiazol-2-amine hydrobromide

Comprehensive Overview of 7-Methoxy-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-amine hydrobromide (CAS No. 376349-30-3)

7-Methoxy-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-amine hydrobromide (CAS No. 376349-30-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of naphthothiazole derivatives, which are known for their diverse biological activities. The presence of a methoxy group and a hydrobromide salt in its structure enhances its solubility and stability, making it a promising candidate for further studies.

In recent years, the scientific community has shown growing interest in naphthothiazole-based compounds, particularly for their potential role in drug discovery. Researchers are actively exploring the pharmacological properties of 7-Methoxy-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-amine hydrobromide, with a focus on its anti-inflammatory and antioxidant effects. These properties align with current trends in healthcare, where natural and synthetic compounds are being investigated for their ability to combat oxidative stress and chronic inflammation, two key factors in aging and degenerative diseases.

The synthesis of 7-Methoxy-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-amine hydrobromide involves a multi-step process that ensures high purity and yield. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound, ensuring its suitability for research and development. The compound's CAS No. 376349-30-3 serves as a unique identifier, facilitating its tracking in global chemical databases and regulatory frameworks.

One of the most frequently asked questions about 7-Methoxy-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-amine hydrobromide is its potential applications in neuroprotective therapies. Preliminary studies suggest that the compound may interact with specific neural pathways, offering hope for conditions like Alzheimer's and Parkinson's disease. This aligns with the increasing public interest in brain health and cognitive enhancement, topics that dominate health-related searches online.

Another area of interest is the compound's molecular mechanism of action. Scientists are investigating how 7-Methoxy-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-amine hydrobromide interacts with cellular targets, particularly in the context of signal transduction pathways. Understanding these mechanisms could pave the way for innovative treatments for metabolic disorders and immune-related conditions, which are among the top health concerns today.

From an industrial perspective, the demand for high-quality naphthothiazole derivatives like 7-Methoxy-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-amine hydrobromide is on the rise. Pharmaceutical companies and research institutions are seeking reliable suppliers who can provide the compound in bulk while adhering to stringent quality standards. This trend reflects the broader shift toward precision medicine and targeted therapies, where customized chemical entities play a pivotal role.

In conclusion, 7-Methoxy-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-amine hydrobromide (CAS No. 376349-30-3) represents a fascinating area of research with significant potential. Its unique chemical structure, combined with its promising biological activities, makes it a compound worth watching in the coming years. As scientific advancements continue to unfold, this compound may well become a cornerstone in the development of next-generation therapeutics.